1,22-Docosanediol

Specification

• CAS No.: 22513-81-1
• Molecular Formula: C22H46O2
• Molecular Weight: 342.6 g/mol
• IUPAC Name: docosane-1,22-diol
• Standard InChI: InChI=1S/C22H46O2/c23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24/h23-24H,1-22H2
• Standard InChI Key: HIBKFQRBONXURO-UHFFFAOYSA-N
• SMILES: C(CCCCCCCCCCCO)CCCCCCCCCCO
• Canonical SMILES: C(CCCCCCCCCCCO)CCCCCCCCCCO

Introduction

1,22-Docosanediol, also known as docosane-1,22-diol, is a long-chain diol with the molecular formula C$_{22}$H$_{46}$O$_{2}$ and a molecular weight of 342.6 g/mol. It belongs to the class of aliphatic diols, which are compounds containing two hydroxyl (-OH) groups attached to a hydrocarbon chain. These compounds are of interest in various industrial and biological applications due to their unique properties.

Applications and Uses

Long-chain diols like 1,22-Docosanediol are used in the production of polyurethanes, polyesters, and other polymers. These polymers have applications in coatings, adhesives, and elastomers due to their excellent mechanical properties and resistance to chemicals. Additionally, diols can serve as intermediates in the synthesis of surfactants and lubricants.

Biological and Environmental Aspects

While specific biological activities of 1,22-Docosanediol are not well-documented, long-chain diols can exhibit biodegradability and low toxicity, making them environmentally friendly alternatives in certain applications. Their biocompatibility also makes them suitable for use in biomedical materials.

Research Findings and Future Directions